Cas no 945379-11-3 (1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-)
945379-11-3 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
CAS No:945379-11-3
MF:C8H6F3NO3
MW:221.1333527565
CID:1001043
PubChem ID:45121053
Update Time:2025-04-20
1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
- 5-Formyl-2-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
- SMNKHSZKLLUFAY-UHFFFAOYSA-N
- 1H-Pyrrole-3-carboxylic acid,5-formyl-2-methyl-4-(trifluoromethyl)-
- 945379-11-3
- 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
- DB-279941
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- Inchi: 1S/C8H6F3NO3/c1-3-5(7(14)15)6(8(9,10)11)4(2-13)12-3/h2,12H,1H3,(H,14,15)
- InChI Key: SMNKHSZKLLUFAY-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=O)NC(C)=C1C(=O)O)(F)F
Computed Properties
- Exact Mass: 221.02997754g/mol
- Monoisotopic Mass: 221.02997754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.2Ų
1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
945379-11-3 (1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-) Related Products
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